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Compound of Interest

Compound Name: 2-(2-Bromophenyl)ethanol
CAS No.: 1074-16-4
Cat. No.: B130303
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
2-(2-Bromophenyl)ethanol (CAS No: 1074-16-4), a key intermediate in various synthetic
applications. This document presents nuclear magnetic resonance (NMR), infrared (IR), and
mass spectrometry (MS) data in a clear, tabular format for easy reference and comparison.
Detailed experimental protocols for acquiring these spectra are also provided, along with a
visual representation of the analytical workflow.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic
analysis of 2-(2-Bromophenyl)ethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data for 2-(2-Bromophenyl)ethanol
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. . Coupling
Chemical Shift o . .
Multiplicity Constant (J) Integration Assignment
(3) ppm
Hz

7.55 d 8.0 1H Ar-H
7.26 m - 1H Ar-H
7.09 m - 2H Ar-H
3.88 t 6.6 2H -CH2-OH
3.03 t 6.6 2H Ar-CHz-
1.53 S - 1H -OH

Solvent: CDCIs, Instrument Frequency: 400 MHz

Table 2: 13C NMR Spectroscopic Data for 2-(2-Bromophenyl)ethanol

Chemical Shift (8) ppm Assighment
138.8 Ar-C (quaternary)
132.8 Ar-CH

131.0 Ar-CH

128.3 Ar-CH

127.5 Ar-CH

124.5 Ar-C-Br

62.0 -CH2-OH

40.8 Ar-CHz-

Solvent: CDCIs, Instrument Frequency: 100 MHz

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands for 2-(2-Bromophenyl)ethanol
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Wavenumber (cm~?) Intensity Assignment
3350 Strong, Broad O-H stretch (alcohol)
) C-H stretch (aromatic and

3060 - 2850 Medium _ _

aliphatic)
1471 Strong C=C stretch (aromatic ring)
1439 Strong C=C stretch (aromatic ring)
1040 Strong C-O stretch (primary alcohol)

C-H bend (ortho-disubstituted
750 Strong

aromatic)

Sample Preparation: Neat (liquid film)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for 2-(2-Bromophenyl)ethanol

m/z Relative Intensity (%) Assighment

[M]* (Molecular ion with 7°Br/

200/202 15 181 isotopes)

182/184 5 [M - H20]*

171/173 100 [M - CH20H]+

91 40 [C7H7]* (Tropylium ion)

lonization Method: Electron lonization (EI)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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A solution of 2-(2-Bromophenyl)ethanol (approximately 10-20 mg) is prepared in deuterated
chloroform (CDCls, 0.5-0.7 mL). The sample is transferred to a 5 mm NMR tube. Both *H and
13C NMR spectra are recorded on a 400 MHz spectrometer. For H NMR, a standard pulse
sequence is used with a sufficient number of scans to obtain a good signal-to-noise ratio. For
13C NMR, a proton-decoupled pulse sequence is employed to simplify the spectrum and
enhance sensitivity. Chemical shifts are referenced to the residual solvent peak (CDCls: & 7.26
ppm for *H and & 77.16 ppm for 13C).

Infrared (IR) Spectroscopy

The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer equipped
with an Attenuated Total Reflectance (ATR) accessory. A small drop of neat 2-(2-
Bromophenyl)ethanol is placed directly onto the ATR crystal. The spectrum is recorded over
the range of 4000-400 cm~1 by co-adding multiple scans to improve the signal-to-noise ratio. A
background spectrum of the clean, empty ATR crystal is recorded prior to the sample analysis
and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectral data is acquired using a Gas Chromatography-Mass Spectrometry (GC-MS)
system. A dilute solution of 2-(2-Bromophenyl)ethanol in a volatile organic solvent (e.g.,
dichloromethane or ethyl acetate) is prepared. A small volume (typically 1 pL) of the solution is
injected into the GC, where the compound is vaporized and separated on a capillary column.
The eluent from the GC is introduced into the mass spectrometer, which is operated in Electron
lonization (El) mode at 70 eV. The mass analyzer scans a mass-to-charge (m/z) range of
approximately 40-300 amu.

Visualization of Analytical Workflow

The following diagrams illustrate the logical flow of spectroscopic analysis for structural
elucidation.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b130303/docs?utm_src=pdf-body#spectroscopic-profile-of-2-2-bromophenyl-ethanol-a-technical-guide
https://www.benchchem.com/product/b130303/docs?utm_src=pdf-body#spectroscopic-profile-of-2-2-bromophenyl-ethanol-a-technical-guide
https://www.benchchem.com/product/b130303/docs?utm_src=pdf-body#spectroscopic-profile-of-2-2-bromophenyl-ethanol-a-technical-guide
https://www.benchchem.com/product/b130303/docs?utm_src=pdf-body#spectroscopic-profile-of-2-2-bromophenyl-ethanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Techniques Data Acquisition & Interpretation

Molecular lon Peak,
Fragmentation Pattern

\d

Mass Spectrometry

Sample Preparation Structural C‘;)nfirmation

A

2-(2-Bromophenyl)ethanol IR Spectroscopy > (I?l?r?:t?gggln(?r%rsj?)ss) Confirmed Structure

NMR Spectroscopy

»| Chemical Shifts,
(*H & 3C) Coupling Constants,
Integration

A

Click to download full resolution via product page

Caption: Workflow of Spectroscopic Analysis.
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Caption: Logic of Structural Elucidation.

¢ To cite this document: BenchChem. [Spectroscopic Profile of 2-(2-Bromophenyl)ethanol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130303/docs#spectroscopic-profile-of-2-2-
bromophenyl-ethanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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